3-chloro-N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C24H17ClN2O2S/c1-2-14-10-11-19-18(12-14)27-24(29-19)15-6-5-7-16(13-15)26-23(28)22-21(25)17-8-3-4-9-20(17)30-22/h3-13H,2H2,1H3,(H,26,28)
• InChI Key: WZBGTCSPJFLMKR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=O)C4=C(C5=CC=CC=C5S4)Cl
• Molecular Formula: C24H17ClN2O2S
• Molecular Weight: 432.9 g/mol

Description

Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It is a bicyclic planar molecule and is the most favorable moiety for researchers because it has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Synthesis Analysis

Benzoxazole derivatives can be synthesized using 2-aminophenol as a precursor. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized.

Molecular Structure Analysis

Benzoxazole is a fused bicyclic aromatic planar heterocycle containing benzene and a 1,3-oxazole ring structure. The benzene ring is planar and composed of six carbon atoms.

Chemical Reactions Analysis

The synthesis of benzoxazole derivatives often involves the oxidative coupling of 2-aminophenol and an appropriate organic halide.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific benzoxazole derivative would depend on its exact molecular structure. For example, 5-Chloro-3-ethyl-1,3-benzoxazol-2(3H)-one has a molecular formula of C9H8ClNO2, an average mass of 197.618 Da, and a monoisotopic mass of 197.024353 Da.

Mechanism of Action

While the specific mechanism of action for your compound is not available, benzoxazole derivatives are known to exhibit a high possibility of broad substrate scope and functionalization to offer several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on.

Future Directions

Benzoxazole derivatives continue to be an active area of research due to their wide range of potential biological activities. Future research may focus on developing new synthetic methodologies, exploring new biological activities, and optimizing the properties of these compounds for specific applications.